N,N-Dimethylacetamide

• CAS No.: 127-19-5
• Product Name: N,N-Dimethylacetamide
• Molecular Formula: C4H9NO; CH3CON(CH3)2; C4H9NO
• Molecular Weight: 87.12 g/mol
• IUPAC Name: N,N-dimethylacetamide
• Standard InChI: InChI=1S/C4H9NO/c1-4(6)5(2)3/h1-3H3
• Standard InChIKey: FXHOOIRPVKKKFG-UHFFFAOYSA-N
• SMILES: CC(=O)N(C)C
• Canonical SMILES: CC(=O)N(C)C
• Boiling Point: 329 to 331 °F at 760 mm Hg (NTP, 1992); 165.0 °C; 163-165 °C; 165 °C; 329°F
• Colorform: Liquid; OILY; Colorless liquid
• Density: 0.943 at 68 °F (USCG, 1999); 0.9366 @ 25 °C/4 °C; Relative density (water = 1): 0.94; 0.94
• Flash Point: 151 °F (NTP, 1992); 70 °C (OPEN CUP); 63 °C c.c.; 158°F (open cup); (oc) 158°F
• Melting Point: -4 °F (NTP, 1992); -20.0 °C; -18.59 °C; -20 °C; -4°F
• Physical Description: Dimethylacetamide appears as a clear colorless liquid with a faint odor similar to ammonia. About the same density as water. Flash point 145°F. Vapors heavier than air. May by toxic by skin absorption. May irritate eyes and skin.; DryPowder; Liquid; OILY COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a weak, ammonia- or fish-like odor.
• Description: N,N-dimethylacetamide is a member of the class of acetamides that is acetamide in which the hydrogens attached to the N atom have been replaced by two methyl groups respectively. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It is a member of acetamides and a monocarboxylic acid amide. It derives from an acetamide.; Dimethylacetamide appears as a clear colorless liquid with a faint odor similar to ammonia. About the same density as water. Flash point 145°F. Vapors heavier than air. May by toxic by skin absorption. May irritate eyes and skin.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 11.48 M; SOL IN BENZENE; Soluble in alcohol, acetone, ether; Miscible with most org solvents; MISCIBLE WITH AROMATIC CMPD, ESTERS, KETONES, ETHERS; Miscible in water.; Solubility in water: miscible; Miscible
• Synonyms: Acetdimethylamide; DMA; DMAA; DMAc; Dimethylacetamide; Dimethylamide Acetate; N,N-Dimethylethanamide; NSC 3138
• Vapor Density: 3.01 (Air= 1); Relative vapor density (air = 1): 3.01
• Vapor Pressure: 9 mm Hg at 140 °F (NTP, 1992); 2.00 mmHg; 2 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 0.33; 2 mmHg
• PubChem Compound: 31374
• Last Modified: Nov 11 2021